N1-(2-(dimethylamino)-2-(4-fluorophenyl)ethyl)-N2-(2-methylquinolin-4-yl)oxalamide

• IUPAC Name: N-[2-(dimethylamino)-2-(4-fluorophenyl)ethyl]-N'-(2-methylquinolin-4-yl)oxamide
• InChI: InChI=1S/C22H23FN4O2/c1-14-12-19(17-6-4-5-7-18(17)25-14)26-22(29)21(28)24-13-20(27(2)3)15-8-10-16(23)11-9-15/h4-12,20H,13H2,1-3H3,(H,24,28)(H,25,26,29)
• InChI Key: VTIGYLPWJHPCFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=C1)NC(=O)C(=O)NCC(C3=CC=C(C=C3)F)N(C)C
• Molecular Formula: C22H23FN4O2
• Molecular Weight: 394.4 g/mol

Description

N1-(2-(dimethylamino)-2-(4-fluorophenyl)ethyl)-N2-(2-methylquinolin-4-yl)oxalamide is a useful research compound. Its molecular formula is C22H23FN4O2 and its molecular weight is 394.45. The purity is usually 95%.
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Scientific Research Applications

Novel Synthesis Methods and Potential Anticancer Applications

Synthesis and Anticancer Potential : The research in the domain of novel anticancer agents has led to the design and synthesis of α-aminophosphonate derivatives containing a 2-oxoquinoline structure, demonstrating moderate to high levels of antitumor activities against various cancer cell lines including human lung adenocarcinoma, cervical carcinoma, breast cancer, and osteosarcoma cells. These compounds have shown promising inhibitory activities comparable to 5-fluorouracil, indicating their potential as anticancer agents (Yilin Fang et al., 2016).

Spectral Properties and Biomedical Applications : The synthesis and evaluation of benzimidazo[2,1-a]benz[de]isoquinoline derivatives have been explored for their fluorescent and colorimetric properties. These compounds exhibit significant fluorescence enhancement towards protons and undergo color changes under basic conditions, making them viable for applications in pH sensing and potentially for tracking biological processes (Zheng Liu et al., 2015).

Light-Emitting Materials for OLED Applications : Research into novel red-emissive fluorophores based on a D–π–A structure incorporating 1,8-naphthalimide has demonstrated the potential for these compounds in organic light-emitting diode (OLED) applications. These materials exhibit high fluorescence quantum yields and significant shifts in emission maxima, indicating their use in developing more efficient OLEDs (Shuai Luo et al., 2015).